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Compound of Interest

Compound Name: Ribalinine

Cat. No.: B15364802

Despite its identification as a unique quinolone alkaloid, the natural compound ribalinine
remains largely unexplored within the scientific community. A comprehensive review of
available literature and databases reveals a significant absence of research into its potential
therapeutic applications, mechanism of action, and overall biological activity. At present, there
Is insufficient data to support the creation of an in-depth technical guide for researchers and
drug development professionals.

Ribalinine is cataloged in chemical databases such as PubChem, identified by its chemical
formula C15H17NO3 and IUPAC name 3-hydroxy-2,2,10-trimethyl-3,4-dihydropyrano|2,3-
b]quinolin-5-one.[1] It is known to be a constituent of the plant Balfourodendron riedelianum, a
tree native to South America. While traditional uses of Balfourodendron riedelianum have been
reported, scientific investigation into the specific properties of its isolated compounds, including
ribalinine, is scarce.

Currently, there are no publicly accessible records of clinical trials involving ribalinine, nor are
there detailed experimental protocols or quantitative data from preclinical studies. The
PubChem database, a comprehensive resource for chemical and biological information, does
not contain any specific bioassay results for ribalinine or its known synonyms (NSC611119,
CHEMBL279711) that would provide insights into its biological effects.[1] This lack of data
prevents any meaningful analysis of its efficacy, potency (e.g., IC50 or EC50 values), or
potential cellular targets.
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Consequently, the creation of signaling pathway diagrams, experimental workflow
visualizations, and structured data tables—as requested for a technical guide—is not feasible.
The foundational scientific knowledge required to populate such materials is not available in the
public domain.

Further research, including initial in vitro and in vivo screening studies, would be necessary to
elucidate the pharmacological profile of ribalinine and to determine if it holds any promise as a
therapeutic agent. Until such primary research is conducted and published, ribalinine will
remain a compound of chemical interest with unknown potential for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15364802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

